4-fluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-fluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide” is a chemical compound . It is a powder with a molecular weight of 270.31 . The IUPAC name is 4-fluoro-N-(1,2,3,4-tetrahydro-5-quinolinyl)benzamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H15FN2O/c17-12-8-6-11(7-9-12)16(20)19-15-5-1-4-14-13(15)3-2-10-18-14/h1,4-9,18H,2-3,10H2,(H,19,20) . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 270.31 . The storage temperature is room temperature .Scientific Research Applications
Fluorescent Labeling and Imaging
Some novel fluorophores have been designed and synthesized, showing potential for fluorescent labeling and imaging applications in biological research. For instance, certain fluorophores have been used for labeling oligodeoxyribonucleotides, demonstrating higher hybridization affinity and good fluorescence signals compared to unlabelled counterparts (Singh & Singh, 2007). Additionally, fluorescence studies have highlighted the use of fluorophores for imaging sigma2 receptor status in solid tumors, providing insights into tumor proliferation and aiding in the development of targeted therapeutic strategies (Tu et al., 2007).
Synthesis and Evaluation of Fluoroalkylated Isoquinolinones
Research into the synthesis and evaluation of fluoroalkylated isoquinolinones has been conducted, highlighting the importance of fluoro-containing compounds in medicinal chemistry and pharmaceutical research. These compounds have been synthesized through C-H activation/annulation reactions, offering a pathway to create structures potentially relevant for drug discovery (Kumon et al., 2021).
Development of Fluorinated Heterocycles
The synthesis of fluorinated heterocycles is a significant area of research, with applications ranging from pharmaceuticals to agrochemicals. Studies have shown the versatility of using rhodium(III)-catalyzed C-H activation for creating fluorinated heterocycles, which are crucial for the development of new therapeutic agents (Wu et al., 2017).
Fluorescent Chemosensors
The development of fluorescent chemosensors for detecting metal ions in biological systems is another application area. These chemosensors, based on the fluorescence properties of certain benzamide derivatives, can be used for imaging and diagnostic purposes in living cells, demonstrating the potential for non-invasive detection techniques (Liu et al., 2019).
Anticancer Research
Compounds related to 4-fluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide have been explored for their anticancer properties, with some showing promising antiproliferative activities against various cancer cell lines. This indicates the potential for developing new therapeutic agents targeting specific cancer types (Zhang et al., 2021).
Properties
IUPAC Name |
4-fluoro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O2/c1-13(2)20(25)23-11-3-4-15-12-17(9-10-18(15)23)22-19(24)14-5-7-16(21)8-6-14/h5-10,12-13H,3-4,11H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXXYCMHAKIEVQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.